Cas no 957120-89-7 ((7-Bromo-1H-indol-2-yl)boronic acid)

• Product Name: (7-Bromo-1H-indol-2-yl)boronic acid
• CAS No: 957120-89-7
• MF: C₈H₇BBrNO₂
• MW: 239.861681222916
• MDL: MFCD09800883
• CID: 839759
• PubChem ID: 44118629
• Update Time: 2025-04-19

(7-Bromo-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (7-Bromo-1H-indol-2-yl)boronic acid
• 7-Bromo-1H-indol-2-ylboronic acid
• 7-Bromoindole-2-boronic acid
• 7-BROMO-1H-INDOLE-2-BORONIC ACID
• Boronic acid, B-(7-bromo-1H-indol-2-yl)-
• (7-Bromo-1H-indol-2-yl)boronicacid
• DTXSID20656927
• SB40309
• AKOS015834740
• BS-24573
• 7-Bromo-1H-indol-2-ylboronic acid;7-Bromoindole-2-boronic acid
• 957120-89-7
• F87579
• A858847
• CS-0174998
• MFCD09800883

• MDL： MFCD09800883
• Inchi： 1S/C8H7BBrNO2/c10-6-3-1-2-5-4-7(9(12)13)11-8(5)6/h1-4,11-13H
• InChI Key： KLQBMECATXATSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(B(O)O)NC=21

Computed Properties

• Exact Mass: 238.97500
• Monoisotopic Mass: 238.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.25000
• LogP: 0.61020